tert-Butyl cyclohexa-2,5-diene-1-carboxylate
Description
Tert-Butyl cyclohexa-2,5-diene-1-carboxylate is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Properties
CAS No. |
61812-52-0 |
|---|---|
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.24 g/mol |
IUPAC Name |
tert-butyl cyclohexa-2,5-diene-1-carboxylate |
InChI |
InChI=1S/C11H16O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h5-9H,4H2,1-3H3 |
InChI Key |
KRNQJRLFZIBNOW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)C1C=CCC=C1 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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